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Compound of Interest

Compound Name: SKI II

Cat. No.: B1682081 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed information on the solubility and preparation of the

sphingosine kinase inhibitor SKI II in Dimethyl Sulfoxide (DMSO). It includes quantitative data,

experimental protocols, and visualizations of relevant signaling pathways and workflows.

Data Presentation
Solubility of SKI II in DMSO

Compound Solvent Solubility
Molar
Concentration (at
max solubility)

SKI II DMSO 25 mg/mL ~72.3 mM

Note: The molar mass of SKI II (C₁₅H₁₁ClN₂OS) is 346.8 g/mol .

Experimental Protocols
Preparation of a 10 mM SKI II Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of SKI II in DMSO, a

common starting concentration for in vitro experiments.
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Materials:

SKI II powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Analytical balance

Procedure:

Calculate the required mass of SKI II:

For 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molar Mass ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 346.8 g/mol

Mass (mg) = 3.468 mg

Weighing SKI II:

Carefully weigh out 3.468 mg of SKI II powder using an analytical balance and place it into

a sterile microcentrifuge tube.

Adding DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the SKI II powder.

Dissolution:

Close the tube tightly and vortex the solution for 1-2 minutes to facilitate dissolution.
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Visually inspect the solution to ensure that all the powder has completely dissolved. If

necessary, gentle warming in a 37°C water bath for a few minutes can aid dissolution.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).

Quality Control:

Ensure the DMSO used is of high purity and anhydrous, as water content can affect

compound solubility and stability.

Visually confirm the complete dissolution of the SKI II powder before use.

Dilution of SKI II Stock Solution for Cell-Based Assays
This protocol provides a general guideline for diluting the 10 mM SKI II stock solution to a final

working concentration for cell-based assays. The final concentration of DMSO in the cell

culture medium should be kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Procedure:

Determine the final desired concentration of SKI II in your experiment (e.g., 10 µM).

Calculate the required volume of the 10 mM stock solution.

Use the formula: C₁V₁ = C₂V₂

C₁ = Concentration of stock solution (10 mM)

V₁ = Volume of stock solution to be added

C₂ = Final concentration (e.g., 0.010 mM)

V₂ = Final volume of cell culture medium
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For a final volume of 1 mL:

V₁ = (0.010 mM * 1 mL) / 10 mM = 0.001 mL or 1 µL

Prepare a serial dilution if very low final concentrations are required to ensure accurate

pipetting.

Add the calculated volume of the SKI II stock solution to the pre-warmed cell culture

medium.

Mix thoroughly by gentle pipetting or swirling before adding to the cells.

Include a vehicle control in your experiment by adding the same volume of DMSO to the cell

culture medium without the inhibitor.

Visualizations
Experimental Workflow: Preparation of SKI II Stock
Solution
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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